N-(2,5-dimethoxybenzyl)-2-(3,4-dimethoxyphenyl)ethanamine

• Molecular Formula: C19H25NO4
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[(2,5-dimethoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C19H25NO4/c1-21-16-6-8-17(22-2)15(12-16)13-20-10-9-14-5-7-18(23-3)19(11-14)24-4/h5-8,11-12,20H,9-10,13H2,1-4H3
• InChI Key: SYMAGBODNQIFAB-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)CNCCC2=CC(=C(C=C2)OC)OC

Description

N-(2,5-dimethoxybenzyl)-2-(3,4-dimethoxyphenyl)ethanamine, commonly known as NBOMe, is a psychoactive substance that belongs to the family of phenethylamines. It is a derivative of 2C-I, a psychedelic drug that was first synthesized in 1975. NBOMe was first synthesized in 2003 by Ralf Heim and his team at the Free University of Berlin. Since then, it has gained popularity among drug users due to its potent hallucinogenic effects. However, its use is associated with various health risks, including seizures, cardiovascular problems, and even death.

Mechanism of Action

NBOMe acts as a partial agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, cognition, and perception. By binding to the 5-HT2A receptor, NBOMe alters the activity of certain neural pathways, leading to altered perception, mood, and thought.
Biochemical and physiological effects:
NBOMe has been shown to induce powerful hallucinations, altered perception of time and space, and changes in mood and thought. It also increases heart rate, blood pressure, and body temperature, which can lead to cardiovascular problems. Additionally, NBOMe has been shown to induce seizures and other neurological problems.

Advantages and Limitations for Lab Experiments

NBOMe has been used in various laboratory experiments to investigate its mechanism of action and potential therapeutic applications. However, its use is associated with various limitations, including its potent hallucinogenic effects, potential health risks, and legal restrictions.

Future Directions

There are several future directions that researchers can explore regarding NBOMe. These include investigating its potential therapeutic applications, developing safer and more effective analogs, and investigating its long-term effects on the brain and body. Additionally, researchers can investigate the potential use of NBOMe as a research tool to investigate the neural basis of perception, cognition, and mood.

Synthesis Methods

NBOMe can be synthesized through a multistep process that involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to form 2,5-dimethoxyphenethylamine. This compound is then reacted with 3,4-dimethoxybenzaldehyde in the presence of a reducing agent to form NBOMe.

Scientific Research Applications

NBOMe has been the subject of various scientific studies due to its potent hallucinogenic effects. Researchers have investigated its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.